Cas no 1180217-49-5 (2-(2,5-dioxo-4,4-dipropylimidazolidin-1-yl)acetonitrile)

• Product Name: 2-(2,5-dioxo-4,4-dipropylimidazolidin-1-yl)acetonitrile
• CAS No: 1180217-49-5
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6263484
• PubChem ID: 45605362
• Update Time: 2025-05-24

2-(2,5-dioxo-4,4-dipropylimidazolidin-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxo-4,4-dipropylimidazolidin-1-yl)acetonitrile
• AKOS033314126
• Z14041117
• 1180217-49-5
• EN300-26679611

• Inchi： 1S/C11H17N3O2/c1-3-5-11(6-4-2)9(15)14(8-7-12)10(16)13-11/h3-6,8H2,1-2H3,(H,13,16)
• InChI Key： VFINKJFHHJESOT-UHFFFAOYSA-N
• SMILES： O=C1C(CCC)(CCC)NC(N1CC#N)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.2Ų

Additional information on 2-(2,5-dioxo-4,4-dipropylimidazolidin-1-yl)acetonitrile

2-(2,5-Dioxo-4,4-Dipropylimidazolidin-1-yl)Acetonitrile: A Comprehensive Overview

In the realm of organic chemistry, the compound 2-(2,5-dioxo-4,4-dipropylimidazolidin-1-yl)acetonitrile with CAS No. 1180217-49-5 has garnered significant attention due to its unique structural properties and potential applications in various fields. This compound is a derivative of imidazolidine, a five-membered ring containing two nitrogen atoms, which is known for its versatility in chemical synthesis and biological activities.

The molecular structure of 2-(2,5-dioxo-4,4-dipropylimidazolidin-1-yl)acetonitrile is characterized by a central imidazolidine ring substituted with two oxo groups at positions 2 and 5, two propyl groups at position 4, and an acetonitrile group at position 1. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further functionalization and exploration in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. Such methods are particularly advantageous in large-scale production and high-throughput screening processes.

From a biological standpoint, 2-(2,5-dioxo-4,4-dipropylimidazolidin-1-yl)acetonitrile has shown promise as a potential lead compound in the development of new pharmaceutical agents. Preclinical studies have demonstrated its ability to modulate key enzymes and receptors involved in inflammatory pathways, suggesting its potential application in anti-inflammatory therapies.

Moreover, the compound's stability under various environmental conditions has been extensively studied. Research indicates that it exhibits remarkable thermal stability and resistance to hydrolysis under physiological conditions, which are critical attributes for its use in drug delivery systems and other biomedical applications.

In terms of industrial applications, 2-(2,5-dioxo-4,4-dipropylimidazolidin-1-yl)acetonitrile has been explored as a building block for advanced materials such as polymers and nanoparticles. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for constructing hybrid materials with tailored properties.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance its scalability and cost-effectiveness. Additionally, efforts are being made to explore its pharmacokinetic profile and toxicity profile to better understand its suitability for therapeutic use.

In conclusion, 2-(2,5-dioxo-4,4-dipropylimidazolidin-1-yl)acetonitrile (CAS No. 1180217-49-5) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties continue to inspire innovative research across multiple disciplines, paving the way for groundbreaking applications in medicine and materials science.